Cas no 2411286-22-9 (6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline)

• Product Name: 6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline
• CAS No: 2411286-22-9
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 5358186
• Update Time: 2025-06-25

6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline
• 6-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-7-methylisoquinoline
• Z3991661070

• Inchi： 1S/C17H20N2O/c1-12-6-15-8-18-5-4-14(15)7-17(12)20-11-16-10-19(16)9-13-2-3-13/h4-8,13,16H,2-3,9-11H2,1H3
• InChI Key： NVFVNUCNBQLKHY-UHFFFAOYSA-N
• SMILES： O(C1=CC2C=CN=CC=2C=C1C)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.1
• Topological Polar Surface Area: 25.1

Additional information on 6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline

Introduction to 6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline (CAS No. 2411286-22-9)

6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline, identified by its Chemical Abstracts Service (CAS) number 2411286-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, belonging to the isoquinoline class, has garnered attention due to its unique structural features and potential biological activities. The presence of an aziridine moiety and a methoxy group at specific positions in its structure suggests a high degree of functional diversity, making it a promising candidate for further exploration in drug discovery and development.

The isoquinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Compounds derived from isoquinoline have demonstrated efficacy in treating a range of diseases, including cancer, infectious diseases, and neurological disorders. The specific substitution pattern in 6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline introduces novel interactions with biological targets, which could lead to the development of new therapeutic agents with improved pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. For instance, studies using molecular dynamics simulations have shown that the aziridine group can form stable hydrogen bonds with polar residues in protein targets, suggesting its role in modulating enzyme activity.

The cyclopropylmethyl substituent is another key feature of this compound that contributes to its structural complexity and potential biological activity. Cyclopropane rings are known to enhance the metabolic stability of molecules, making them less susceptible to degradation by enzymes. This characteristic is particularly valuable in drug design, as it can lead to longer half-lives and improved bioavailability. Additionally, the cyclopropyl group can introduce steric hindrance, influencing the binding orientation and affinity of the molecule to its target.

Investigations into the biological activity of 6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline have revealed promising results in several preclinical models. Studies have indicated that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The methoxy group at the 6-position further enhances its interaction with these targets by providing additional hydrogen bonding opportunities. These findings align with recent research demonstrating the therapeutic potential of isoquinoline derivatives in oncology.

The synthesis of 6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate scaffolds with high precision. These advancements have not only improved yield but also allowed for greater control over stereochemistry, which is crucial for biological activity.

In conclusion, 6-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-7-methylisoquinoline (CAS No. 2411286-22-9) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in drug discovery and development efforts worldwide.